Cas no 88312-81-6 (1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)-)

1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)- structure
88312-81-6 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)-
CAS No:88312-81-6
MF:C14H10BrNOS
MW:320.204301357269
CID:637706
PubChem ID:11983930
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)-
    • 2-(2-bromo-4-methylphenyl)-1,2-benzothiazol-3-one
    • DTXSID40475172
    • SCHEMBL20022715
    • 88312-81-6
    • Inchi: 1S/C14H10BrNOS/c1-9-6-7-12(11(15)8-9)16-14(17)10-4-2-3-5-13(10)18-16/h2-8H,1H3
    • InChI Key: LIGDHFLQGGWAGU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1N1C(C2C=CC=CC=2S1)=O

Computed Properties

  • Exact Mass: 318.96665g/mol
  • Monoisotopic Mass: 318.96665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.6Ų
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